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Compound of Interest

Compound Name: ML 315 hydrochloride

Cat. No.: B1531625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
ML315 hydrochloride is a potent dual inhibitor of Cdc2-like kinase (CLK) and dual-specificity

tyrosine-phosphorylation-regulated kinase (DYRK) families. This technical guide provides a

comprehensive overview of its synthesis, chemical properties, and the experimental protocols

for evaluating its biological activity. Due to the limited availability of a specific, published

synthesis protocol for ML315 hydrochloride, a plausible synthetic route is proposed based on

established pyrimidine chemistry. This document is intended to serve as a valuable resource

for researchers in medicinal chemistry and drug discovery investigating the therapeutic

potential of CLK and DYRK inhibitors.

Chemical Properties
ML315 hydrochloride is the hydrochloride salt of 5-(1,3-benzodioxol-5-yl)-N-[(3,5-

dichlorophenyl)methyl]pyrimidin-4-amine. Its known chemical and physical properties are

summarized in the table below.
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Property Value Source

IUPAC Name

5-(1,3-benzodioxol-5-yl)-N-

[(3,5-

dichlorophenyl)methyl]pyrimidi

n-4-amine;hydrochloride

SynHet[1]

Molecular Formula C₁₈H₁₄Cl₃N₃O₂ PubChem[2]

Molecular Weight 410.68 g/mol PubChem[2]

Appearance Solid MedChemExpress[3]

Purity >99% (Commercially available) SynHet[1]

CAS Number 1440251-53-5 SynHet[1]

Note: Detailed physicochemical properties such as melting point, boiling point, and solubility

data are not readily available in the public domain.

Synthesis of ML315 Hydrochloride (Proposed
Route)
A specific, detailed synthesis of ML315 hydrochloride has not been identified in the peer-

reviewed literature. However, based on the synthesis of structurally similar 4-amino-5-

arylpyrimidines, a plausible synthetic route is proposed. The key steps would likely involve the

construction of the substituted pyrimidine core followed by the introduction of the N-substituent.

Proposed Synthetic Workflow:
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Step 1: Synthesis of 5-(1,3-benzodioxol-5-yl)-4-chloropyrimidine

Step 2: Synthesis of ML315

Step 3: Formation of Hydrochloride Salt

1,3-Benzodioxole-5-carbaldehyde

Intermediate A

Knoevenagel Condensation

Malononitrile

5-(1,3-benzodioxol-5-yl)pyrimidin-4-amine

Cyclization

Formamidine acetate

5-(1,3-benzodioxol-5-yl)-4-chloropyrimidine

Chlorination

POCl3

5-(1,3-benzodioxol-5-yl)-4-chloropyrimidine

ML315 (Free Base)

Nucleophilic Aromatic Substitution

(3,5-Dichlorophenyl)methanamine

ML315 (Free Base)

ML315 Hydrochloride

Salt Formation

HCl in organic solvent
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ML315 Hydrochloride

CLK Kinases (CLK1, CLK2, CLK4)Inhibition

DYRK Kinases (DYRK1A, DYRK1B)

Inhibition SR Proteins

Phosphorylation

Phosphorylation Pre-mRNA Splicing Regulation
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Assay Preparation

Kinase Reaction

Detection and Analysis

Prepare serial dilutions of ML315 HCl

Combine CLK1 enzyme, ML315 HCl, and buffer

Prepare kinase reaction buffer Prepare substrate solution (e.g., RS-peptide)

Initiate reaction with [γ-³²P]ATP and substrate

Incubate at 30°C

Spot reaction mixture onto P81 phosphocellulose paper

Wash paper to remove unincorporated [γ-³²P]ATP

Measure radioactivity using a scintillation counter

Calculate % inhibition and determine IC₅₀
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Plate Preparation

Kinase Reaction

Detection and Analysis

Coat 96-well plate with DYRK1A substrate

Block non-specific binding sites

Add DYRK1A enzyme and serial dilutions of ML315 HCl

Initiate reaction with ATP

Incubate at 30°C

Add phospho-specific primary antibody

Add HRP-conjugated secondary antibody

Add TMB substrate and measure absorbance

Calculate % inhibition and determine IC₅₀
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bpsbioscience.com [bpsbioscience.com]

2. benchchem.com [benchchem.com]

3. CLK1 Kinase Enzyme System Application Note [promega.com]

To cite this document: BenchChem. [An In-depth Technical Guide to ML315 Hydrochloride:
Synthesis and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1531625#synthesis-and-chemical-properties-of-ml-
315-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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